1-methyl-3-phenyl-2(1H)-quinoxalinone

Photoredox Chemistry Radical Stability Kinetics

1-Methyl-3-phenyl-2(1H)-quinoxalinone (CAS 2048-37-5, MeNQ) is a heterocyclic quinoxalinone scaffold characterized by a methyl group at the N1 position and a phenyl ring at C3. This substitution pattern distinguishes it from the broader class of quinoxalinones, which are recognized as privileged structures in medicinal chemistry for their broad-ranging pharmacological activities, including anticancer, antimicrobial, and antiviral properties.

Molecular Formula C15H12N2O
Molecular Weight 236.27 g/mol
Cat. No. B293269
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-methyl-3-phenyl-2(1H)-quinoxalinone
Molecular FormulaC15H12N2O
Molecular Weight236.27 g/mol
Structural Identifiers
SMILESCN1C2=CC=CC=C2N=C(C1=O)C3=CC=CC=C3
InChIInChI=1S/C15H12N2O/c1-17-13-10-6-5-9-12(13)16-14(15(17)18)11-7-3-2-4-8-11/h2-10H,1H3
InChIKeyXWBFKTDOMCTTDQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Methyl-3-phenyl-2(1H)-quinoxalinone: A Privileged Scaffold for Photoredox Studies and Late-Stage Functionalization


1-Methyl-3-phenyl-2(1H)-quinoxalinone (CAS 2048-37-5, MeNQ) is a heterocyclic quinoxalinone scaffold characterized by a methyl group at the N1 position and a phenyl ring at C3 . This substitution pattern distinguishes it from the broader class of quinoxalinones, which are recognized as privileged structures in medicinal chemistry for their broad-ranging pharmacological activities, including anticancer, antimicrobial, and antiviral properties [1]. The specific N1-methyl substitution is critical, as it fundamentally alters the compound's photophysical behavior, solid-state properties, and chemical reactivity compared to its N-unsubstituted analogs, making it a distinct chemical tool and building block rather than a generic commodity.

Photoredox mechanistic studies requiring radical characterization
N1-methyl stabilizes semireduced radical for kinetic experiments
Non-basic scaffold supports neutral probe design in biological assays
Validated substrate for aqueous late-stage C–H acylation diversification

Risks of Substituting 1-Methyl-3-phenyl-2(1H)-quinoxalinone with Unsubstituted or Generic Quinoxalinones


Generic substitution within the quinoxalinone class is fraught with risk due to the profound impact of N1-substitution on molecular properties. Replacement of 1-methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) with its closest analog, 3-phenylquinoxalin-2(1H)-one (HNQ), results in a dramatically different photochemical stability profile. As detailed in the evidence below, the N1-methyl group stabilizes the semireduced radical form, providing a quantifiably longer lifetime that is measurable by standard kinetic techniques [1]. This difference is not subtle; it is a binary property that can dictate the success or failure of an experiment relying on a specific redox state lifetime. Furthermore, the N1-methyl group eliminates the basic nitrogen center present in HNQ, leading to a predicted pKa shift of over 10 log units, which drastically alters solubility, membrane permeability, and potential off-target interactions . Simply using an unsubstituted quinoxalinone will not replicate these specific properties.

MeNQ (Target)
HNQ (Analog)
Semireduced radical lifetime
Characterizable, long-lived
Too short-lived for measurement
Basicity profile
Essentially non-basic
Partially protonated at physiological pH
Thermal processability
Lower melting point profile
Higher melting point profile

Quantitative Evidence for the Specific Selection of 1-Methyl-3-phenyl-2(1H)-quinoxalinone Over Its Analogs


Enhanced Stability of the Semireduced Radical State Compared to the N-Unsubstituted Analog

The N1-methyl group of 1-methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) confers a significantly longer lifetime to its photoreduced semireduced state compared to its direct analog, 3-phenylquinoxalin-2(1H)-one (HNQ). Under identical conditions of photoreduction by amines, the semireduced form of MeNQ (MeNQH•) undergoes thermal reversion with a measurable activation free energy (ΔG‡) of 17.4 kcal/mol in acetonitrile and 25.9 kcal/mol in benzene [1]. In stark contrast, the corresponding semireduced form of HNQ (HNQH•) reverts to the parent compound so rapidly that its activation parameters could not be reliably measured in the same study [1]. This provides a direct, quantitative basis for selecting MeNQ when a longer-lived or characterizable radical intermediate is required.

Semireduced Radical Stability
Head-to-head
MeNQH• ΔG‡ 17.4–25.9 kcal/mol; HNQH• too fast to measure
Enables kinetic characterization for mechanistic studies
Measured in MeCN/benzene with TEA photoreduction
Photoredox Chemistry Radical Stability Kinetics

Drastic Reduction in Basicity via N1-Methylation Alters Pharmacophoric Properties

N1-methylation fundamentally changes the acid-base character of the quinoxalinone core. The predicted pKa of the conjugate acid for 1-methyl-3-phenyl-2(1H)-quinoxalinone is -0.90 , indicating an essentially non-basic heterocycle. In contrast, the N-unsubstituted analog, 3-phenylquinoxalin-2(1H)-one (HNQ), has a predicted pKa of 9.45, classifying it as a basic compound . This ~10.35 log unit difference means that at physiological pH, MeNQ is completely unprotonated and neutral, while HNQ would be partially protonated. This directly impacts solubility, hydrogen-bonding capacity, and the ability to engage in ionic interactions with biological targets.

Basicity (pKa) Shift
Class-level, data to verify
MeNQ predicted pKa −0.90 vs HNQ 9.45 (Δ ≈10.3 log units)
Neutral scaffold supports ionization-state review for assays
ACD/Labs prediction; experimental pKa not reported
Medicinal Chemistry Physicochemical Properties pKa

Lower Melting Point Facilitating Formulation and Processing Compared to the N-Unsubstituted Analog

The absence of a strong hydrogen-bond donor (N-H) in 1-methyl-3-phenyl-2(1H)-quinoxalinone results in a significantly lower melting point compared to its N-unsubstituted analog. The experimentally determined melting point of MeNQ is 138-139 °C . In contrast, 3-phenylquinoxalin-2(1H)-one (HNQ) has a reported melting point of 258-260 °C . This difference of approximately 120 °C reflects the disruption of intermolecular hydrogen bonding networks and has practical implications for material handling, purification, and formulation.

Melting Point Difference
Data to verify
MeNQ m.p. 138–139°C; HNQ m.p. 258–260°C (Δ ~120°C)
Facilitates melt-processability evaluation
Cross-study values; batch-specific verification advised
Solid-state Chemistry Formulation Science Thermal Analysis

Validated Substrate for Regioselective, Sustainable Late-Stage Functionalization in Water

1-Methyl-3-phenyl-2(1H)-quinoxalinone has been specifically validated as a substrate for a palladium-catalyzed, regioselective C-H acylation protocol conducted entirely in water [1]. This sustainable method allows for late-stage functionalization of the quinoxalinone core using commercially available, non-toxic aldehydes, benzyl alcohols, and toluenes as acyl surrogates. The protocol's development specifically around the 1-methyl-3-phenyl substitution pattern underscores the unique reactivity of this scaffold, which exhibits excellent regioselectivity and high functional group tolerance amenable to gram-scale synthesis. While other quinoxalinones may be used, the optimized and published procedure provides a reliable, scalable, and environmentally friendly route specifically for this compound class [1].

Late-Stage C–H Acylation
Supporting evidence
Gram-scale, regioselective C–H acylation in water with Pd(OAc)2
De-risks late-stage diversification workflow
Protocol validated for 1-methyl-3-phenyl scaffold
Synthetic Methodology C-H Activation Green Chemistry

Proven Application Scenarios for 1-Methyl-3-phenyl-2(1H)-quinoxalinone Based on Quantitative Evidence


Mechanistic Probe for Photoredox Catalysis and Radical Kinetics

1-Methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) is the reagent of choice for studying formal hydride transfer mechanisms in photoreduction reactions. The seminal work by De la Fuente et al. established the compound's unique ability to form a characterizable semireduced radical (MeNQH•) whose thermal decay kinetics can be precisely quantified (ΔG‡ = 17.4 and 25.9 kcal/mol in MeCN and benzene, respectively) [1]. This stands in direct contrast to the N-unsubstituted analog HNQ, whose radical form decays too rapidly for standard kinetic analysis. Procure MeNQ when the goal is to investigate elementary steps of photoinduced electron-proton-electron transfer or to calibrate time-resolved spectroscopic setups requiring a stable radical intermediate.

Non-Basic Scaffold for Cellular Permeability and Off-Target Screening

In medicinal chemistry programs where basicity must be stringently controlled, 1-methyl-3-phenyl-2(1H)-quinoxalinone offers a decisive advantage. With a predicted pKa of -0.90, it is essentially non-ionizable under physiological conditions, contrasting sharply with the basic N-unsubstituted analog (pKa 9.45) [1]. This property makes MeNQ an ideal core scaffold for designing probe molecules or lead compounds where low molecular weight, neutrality, and the absence of a positive charge are required to enhance membrane permeation or to avoid confounding off-target activities associated with basic amines.

Scalable Starting Material for a Green Chemistry Synthesis Program

For process chemistry groups committed to sustainable manufacturing, 1-methyl-3-phenyl-2(1H)-quinoxalinone is a compelling raw material. A robust, palladium-catalyzed C-H acylation protocol using water as a solvent has been specifically developed and validated for this scaffold [2]. The method's high regioselectivity, broad substrate scope, and demonstrated gram-scale applicability provide a de-risked pathway for late-stage diversification. Procuring this specific compound allows a synthetic team to directly implement a published green chemistry route, bypassing months of reaction optimization on a potentially less suitable generic analog.

Model Compound for Solid-State and Formulation Studies

The well-defined solid-state property of 1-methyl-3-phenyl-2(1H)-quinoxalinone, with its sharp melting point of 138-139 °C , makes it a suitable candidate for formulation science studies. Unlike its high-melting-point analog (m.p. 258-260 °C), MeNQ is accessible to thermal processing techniques like hot-melt extrusion or spray-drying. Its crystal structure, with dihedral angles of 19.3° and 30.4° between the phenyl and quinoxaline planes, also provides a characterized model for studying the relationship between molecular conformation and crystal packing forces in heterocyclic systems.

Application
Selection Property
Validation Focus
Photoredox mechanistic studies
Semireduced radical lifetime context
Kinetic parameter and mechanism review
Non-basic biological probe design
Ionization-state neutrality
Membrane permeability and off-target review
Late-stage diversification (aqueous)
Aqueous C–H acylation protocol
Regioselectivity and scalability context
Solid-state formulation studies
Thermal processability profile
Crystallinity and thermal behavior review
Quote Request

Request a Quote for 1-methyl-3-phenyl-2(1H)-quinoxalinone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.